4-[(2,2-dimethylpropanoyl)amino]-N-methyl-N-phenylbenzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 4-(2,2-dimethylpropanoylamino)-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C19H22N2O2/c1-19(2,3)18(23)20-15-12-10-14(11-13-15)17(22)21(4)16-8-6-5-7-9-16/h5-13H,1-4H3,(H,20,23)
• InChI Key: DUDWSRHTHFBRKU-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)N(C)C2=CC=CC=C2

Description

4-[(2,2-dimethylpropanoyl)amino]-N-methyl-N-phenylbenzamide, commonly known as DMAPB, is a small molecule that has shown promising results in scientific research for its potential therapeutic applications. It belongs to the class of benzamides and has a molecular weight of 324.4 g/mol.

Scientific Research Applications

DMAPB has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and metabolic disorders. It has been shown to have anti-inflammatory properties by inhibiting the activation of NF-κB, a transcription factor that regulates the expression of several pro-inflammatory genes. DMAPB has also been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the mitochondrial pathway. In addition, DMAPB has been reported to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes.

Mechanism of Action

The mechanism of action of DMAPB is not fully understood, but it is believed to involve the activation of the Nrf2 pathway. Nrf2 is a transcription factor that regulates the expression of several antioxidant and detoxification genes. DMAPB has been shown to activate Nrf2 and increase the expression of its target genes, which leads to increased antioxidant capacity and decreased oxidative stress. DMAPB has also been reported to inhibit the activity of HDAC6, a histone deacetylase enzyme that regulates several cellular processes such as protein degradation and cell migration.
Biochemical and Physiological Effects:
DMAPB has been shown to have several biochemical and physiological effects in various cell types and animal models. It has been reported to increase the expression of antioxidant and detoxification genes, reduce oxidative stress, inhibit the activity of pro-inflammatory enzymes, induce apoptosis in cancer cells, and improve glucose tolerance and insulin sensitivity. DMAPB has also been shown to reduce the growth of tumors in animal models of cancer and improve survival rates.

Advantages and Limitations for Lab Experiments

The advantages of using DMAPB in lab experiments include its small molecular weight, high purity, and well-established synthesis method. DMAPB is also relatively stable and can be stored for extended periods without degradation. However, one limitation of using DMAPB is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments. In addition, the mechanism of action of DMAPB is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on DMAPB. One area of interest is the development of more efficient synthesis methods that can yield higher quantities of DMAPB. Another direction is the investigation of the therapeutic potential of DMAPB in other diseases such as neurodegenerative disorders and cardiovascular diseases. In addition, the mechanism of action of DMAPB needs to be further elucidated to better understand its effects on cellular processes. Finally, the development of more water-soluble analogs of DMAPB could improve its efficacy in certain experiments.

Synthesis Methods

The synthesis of DMAPB involves the reaction of 4-aminobenzamide with N-methyl-N-phenyl-2,2-dimethylpropanamide in the presence of a catalyst such as triethylamine. The reaction proceeds through an amide bond formation and yields DMAPB as a white solid with a purity of >95%. The synthesis of DMAPB has been reported in several research articles, and the method has been optimized for high yield and purity.